Cas no 54502-37-3 (Butanoic acid,2-ethyl-, anhydride)

• Product Name: Butanoic acid,2-ethyl-, anhydride
• CAS No: 54502-37-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• MDL: MFCD00042894
• CID: 377741
• PubChem ID: 96332
• Update Time: 2025-10-28

Butanoic acid,2-ethyl-, anhydride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-, anhydride
• 2-ethylbutanoyl 2-ethylbutanoate
• 2-ETHYLBUTYRIC ANHYDRIDE
• 2-Aethyl-buttersaeure-anhydrid
• 2-ethyl-butyric acid anhydride
• BB_SC-7236
• Diethylacetic anhydride
• ethylbutyric anhydride
• 2-Ethylbutyric acid anhydride
• NSC 67901
• YCURDTPXHPXCKH-UHFFFAOYSA-N
• 54502-37-3
• MFCD00042894
• VS-02969
• DTXSID30202914
• FT-0762074
• NS00033100
• EINECS 259-187-4
• Butanoic acid, 2-ethyl-, anhydride
• UNII-9DT9S9P8TF
• SCHEMBL247701
• NSC-67901
• 2-ethylbutanoic anhydride
• 2-ethylbutanoicanhydride
• AKOS005720806
• 9DT9S9P8TF
• BUTYRIC ACID, 2-ETHYL-, ANHYDRIDE
• 4,4-Dibromo-1,1-spirobiindane-7,7-diol
• 2-ETHYLBUTYRICANHYDRIDE
• BBL011531
• STL146647
• DTXCID60125405
• G68308

• MDL： MFCD00042894
• Inchi： 1S/C12H22O3/c1-5-9(6-2)11(13)15-12(14)10(7-3)8-4/h9-10H,5-8H2,1-4H3
• InChI Key： YCURDTPXHPXCKH-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CC)=O)C(C(CC)CC)=O

Computed Properties

• Exact Mass: 214.15700
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 3.4

Experimental Properties

• Density: 0.940
• Melting Point: Not available
• Boiling Point: 245 ºC
• Flash Point: 107 ºC
• Refractive Index: n20/D 1.425
• PSA: 43.37000
• LogP: 2.92860

Butanoic acid,2-ethyl-, anhydride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：(BD34040)
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Butanoic acid,2-ethyl-, anhydride

Butanoic acid,2-ethyl-, anhydride (CAS No. 54502-37-3): A Comprehensive Overview

Butanoic acid,2-ethyl-, anhydride, identified by its Chemical Abstracts Service (CAS) number 54502-37-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This anhydride derivative of 2-ethylbutanoic acid has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The compound's unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Butanoic acid,2-ethyl-, anhydride consists of a four-carbon chain with an ethyl group attached to the second carbon and an acyl chloride group at one end, forming an anhydride linkage. This configuration imparts reactivity that is highly useful in organic synthesis, particularly in the formation of amides and esters through nucleophilic acyl substitution reactions. The presence of the ethyl group enhances the compound's solubility in organic solvents, making it a practical choice for laboratory-scale reactions.

In recent years, there has been growing interest in the applications of Butanoic acid,2-ethyl-, anhydride in pharmaceutical research. Its ability to act as a building block for more complex molecules has made it a staple in the synthesis of various therapeutic agents. For instance, researchers have explored its use in the development of novel antibiotics and anti-inflammatory drugs. The compound's reactivity allows for the introduction of diverse functional groups, facilitating the creation of molecules with tailored biological activities.

One notable area where Butanoic acid,2-ethyl-, anhydride has shown promise is in the synthesis of peptide mimetics. Peptides are crucial in biological processes, but their susceptibility to enzymatic degradation limits their therapeutic use. By incorporating derivatives of this anhydride into peptide structures, researchers can enhance their stability and bioavailability. This approach has been particularly effective in the development of protease inhibitors, which are essential in treating conditions such as HIV and cancer.

The compound's role extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been investigated for their potential as flavoring agents and fragrances due to their pleasant aroma profiles. Additionally, its reactivity makes it a valuable intermediate in the production of polymers and coatings, where specific functional groups can be introduced to modify material properties.

Recent advancements in synthetic methodologies have further highlighted the utility of Butanoic acid,2-ethyl-, anhydride. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes for this compound. These innovations have not only improved accessibility but also opened new avenues for its application in industrial settings. For example, flow chemistry allows for precise control over reaction conditions, leading to higher yields and cleaner products.

The environmental impact of using Butanoic acid,2-ethyl-, anhydride has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, which utilize transition metals or organocatalysts, have emerged as promising alternatives to traditional methods. These approaches align with the growing emphasis on sustainable chemistry practices across industries.

In conclusion, Butanoic acid,2-ethyl-, anhydride (CAS No. 54502-37-3) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers alike. As advancements continue to emerge in synthetic methodologies and green chemistry practices, the potential uses for this compound are likely to expand further.